Cas no 501379-02-8 (tert-butyl N-2-(6-cyanopyridin-2-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-(6-cyanopyridin-2-yl)ethylcarbamate
• CAS No: 501379-02-8
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• CID: 5947583
• PubChem ID: 22939284
• Update Time: 2025-06-11

tert-butyl N-2-(6-cyanopyridin-2-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-186931
• tert-Butyl 2-(6-cyano-2-pyridyl)ethylcarbamate
• tert-butyl N-[2-(6-cyanopyridin-2-yl)ethyl]carbamate
• SCHEMBL13217212
• 501379-02-8
• BDRSMEOYUANSNG-UHFFFAOYSA-N
• tert-butyl N-2-(6-cyanopyridin-2-yl)ethylcarbamate

• Inchi： 1S/C13H17N3O2/c1-13(2,3)18-12(17)15-8-7-10-5-4-6-11(9-14)16-10/h4-6H,7-8H2,1-3H3,(H,15,17)
• InChI Key： BDRSMEOYUANSNG-UHFFFAOYSA-N
• SMILES： O(C(NCCC1C=CC=C(C#N)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 247.132076794g/mol
• Monoisotopic Mass: 247.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on tert-butyl N-2-(6-cyanopyridin-2-yl)ethylcarbamate

Introduction to tert-butyl N-2-(6-cyanopyridin-2-yl)ethylcarbamate (CAS No. 501379-02-8)

tert-butyl N-2-(6-cyanopyridin-2-yl)ethylcarbamate (CAS No. 501379-02-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-N-(6-cyanopyridin-2-yl)ethylamine, is characterized by its unique structural features, which include a tert-butyl carbamate group and a cyano-substituted pyridine ring. These features contribute to its potential applications in the development of novel therapeutic agents and as an intermediate in organic synthesis.

The tert-butyl carbamate group is a common protecting group used in peptide synthesis and other organic reactions to temporarily block the reactivity of amine functionalities. This group can be easily removed under mild conditions, making it an ideal choice for multistep synthetic processes. The presence of the cyano group on the pyridine ring adds further complexity and reactivity to the molecule, providing opportunities for diverse chemical transformations.

Recent studies have highlighted the importance of tert-butyl N-2-(6-cyanopyridin-2-yl)ethylcarbamate in the development of new drugs targeting various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in cancer progression and neurodegenerative disorders. The ability to modulate these enzymes makes tert-butyl N-2-(6-cyanopyridin-2-yl)ethylcarbamate a valuable starting material for drug discovery efforts.

In addition to its potential therapeutic applications, tert-butyl N-2-(6-cyanopyridin-2-yl)ethylcarbamate has been utilized as a key intermediate in the synthesis of complex organic molecules. Its unique structure allows for efficient coupling reactions and functional group manipulations, which are crucial steps in the development of advanced materials and pharmaceuticals. For example, a study published in Organic Letters demonstrated the use of this compound in the synthesis of novel pyridine-based ligands for metal catalysts, which have shown enhanced catalytic activity in various organic transformations.

The physical and chemical properties of tert-butyl N-2-(6-cyanopyridin-2-yl)ethylcarbamate have been extensively characterized through various analytical techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and behavior of the compound, facilitating its use in both academic research and industrial applications.

In terms of safety and handling, tert-butyl N-2-(6-cyanopyridin-2-yl)ethylcarbamate should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure safe working conditions.

The ongoing research into tert-butyl N-2-(6-cyanopyridin-2-yl)ethylcarbamate continues to uncover new applications and potential uses. As scientists delve deeper into its properties and reactivity, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.